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Introduction

5-Carboxycytidine (5-caC) is a modified nucleobase derived from the oxidation of 5-
methylcytosine (5mC) and is a key intermediate in the active DNA demethylation pathway. This
process is mediated by the Ten-Eleven Translocation (TET) family of dioxygenases, which
iteratively oxidize 5mC to 5-hydroxymethylcytosine (5hmC), 5-formylcytosine (5fC), and finally
5-caC. While 5-caC is a transient intermediate, its presence and levels are indicative of
dynamic epigenetic regulation and are of significant interest in various biological processes,
including development, differentiation, and disease.

This document provides a comprehensive guide to the reliable detection of 5-caC using
antibody-based methods. It includes detailed protocols for immunofluorescence, dot blot
analysis, and DNA immunoprecipitation, along with quantitative data and troubleshooting
recommendations to facilitate accurate and reproducible results.
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The enzymatic conversion of 5-methylcytosine to 5-carboxycytosine is a critical component of
the active DNA demethylation pathway. This process is initiated by the TET family of enzymes,
which play a crucial role in epigenetic reprogramming.
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Sample Preparation

Cell Culture on Coverslips

'

Wash with PBS

.

Fixation (4% PFA)

'

Wash with PBS

.

Permeabilization (Triton X-100)

'

Wash with PBS

.

Blocking (BSA)

Immunistajning

Primary Antibody Incubation (anti-5-caC)

.

Wash with PBST

'

Secondary Antibody Incubation (Fluorophore-conjugated)

.

Wash with PBST

'

Counterstain (DAPI)

.

Wash with PBS

Visuallzation

Mounting

.

Fluorescence Microscopy
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Sample & Membrane Preparation

DNA Denaturation & Neutralization Membrane Preparation
DNA Spotting

:

DNA Crosslinking

Immunodetection

Blocking

:

Primary Antibody Incubation (anti-5-caC)

:

Washing

:

Secondary Antibody Incubation (HRP-conjugated)

:

Washing

Signal Detection

Chemiluminescent Detection

:

Imaging & Quantification
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DNA Preparation

DNA Fragmentation (Sonication)

'

DNA Denaturation

Immunoprecipitation

IP Reaction Setup (with anti-5-caC)

'

Bead Capture

'

Washing Series

:

Elution

Downstream Analysis

DNA Purification

'

Quantification

:

gPCR / Sequencing
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o To cite this document: BenchChem. [Application Notes and Protocols for 5-Carboxycytidine
(5-caC) Antibody-Based Detection]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15830359/docs#application-notes-and-protocols-for-
5-carboxycytidine-5-cac-antibody-based-detection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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